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Compound of Interest

Compound Name: Sodium lactate

Cat. No.: B8269991 Get Quote

For researchers, scientists, and drug development professionals utilizing sodium lactate
solutions, ensuring the stability and purity of these solutions is critical for experimental success

and product quality. This technical support center provides essential information,

troubleshooting guidance, and frequently asked questions regarding the degradation of

sodium lactate in long-term stored solutions.

Frequently Asked Questions (FAQs)
Q1: What is the expected shelf life of a sodium lactate solution?

A1: Commercially available sodium lactate solutions typically have a guaranteed shelf life of 2

years from the date of production when stored in their original, unopened containers under

recommended conditions.[1] Some suppliers indicate that prepared solutions of sodium
lactate may be stable for 1 year at -80°C and for 1 month at -20°C, although this information

has not always been validated.[2] For solutions prepared in the lab, the shelf life will depend on

the solvent, concentration, storage conditions, and potential for microbial contamination.

Q2: What are the optimal storage conditions for sodium lactate solutions?

A2: To ensure long-term stability, sodium lactate solutions should be stored in tightly sealed

containers in a cool, dry, and well-ventilated area.[3][4] The recommended storage temperature

is generally between 5°C and 30°C.[1] For injectable solutions, storage at temperatures of

40°C or less is recommended, with protection from freezing and extreme heat.[3]
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Q3: What are the potential degradation pathways for sodium lactate in an aqueous solution?

A3: Sodium lactate is generally stable under normal storage conditions.[5] However,

degradation can be induced by harsh conditions. Potential degradation pathways include:

Oxidation: In the presence of strong oxidizing agents or under certain conditions like

exposure to low-temperature plasma, lactate can be oxidized to pyruvate, formate, acetate,

and other byproducts.[6] The presence of hydrogen peroxide can also lead to the formation

of acetaldehyde.[7]

Thermal Decomposition: At very high temperatures and under alkaline conditions (e.g.,

145°C in 3.5 M NaOH), sodium lactate can decompose to form sodium carbonate and

ethanol.[8] Decomposition of the 60% solution is noted to occur at temperatures above

200°C, potentially producing carbon oxides and sodium oxides.[5]

Photodegradation: While generally stable, photolysis of aqueous lactate can be induced by

UV radiation, leading to decarboxylation.[9]

Hydrolysis: As the salt of a weak acid and a strong base, sodium lactate solutions are

slightly alkaline due to hydrolysis.[10] However, significant degradation via hydrolysis under

typical storage conditions is not a primary concern.

Oligomerization/Polymerization: The formation of lactic acid oligomers is more relevant to

concentrated lactic acid solutions and is not considered a significant degradation pathway for

typical sodium lactate solutions.[4][11]

Q4: What are the common impurities or degradation products to be aware of?

A4: Depending on the storage conditions and initial quality of the sodium lactate, potential

impurities and degradation products may include pyruvate, formate, acetate, glyoxylate, and

2,3-dimethyltartrate.[6] Under extreme heat and alkaline conditions, sodium carbonate and

ethanol can be formed.[8] It is also important to consider potential metal impurities from the

manufacturing process.

Q5: Can L-sodium lactate undergo racemization to D-sodium lactate in solution?
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A5: Racemization of L-lactic acid to a mixture of L- and D-lactic acid can occur, particularly

under conditions such as high temperature or the presence of specific enzymes (lactate

racemase).[8][12][13] This could be a concern in applications where stereoisomeric purity is

critical.

Troubleshooting Guide
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Observed Issue Potential Cause Recommended Action

Change in pH of the solution

outside of the expected range

(typically 6.0-8.0 for a 10%

solution).[5]

1. Degradation leading to the

formation of acidic or more

basic byproducts. 2.

Absorption of atmospheric

CO2. 3. Microbial

contamination.

1. Verify the pH of a freshly

prepared solution for

comparison. 2. Analyze the

solution for potential

degradation products using

HPLC. 3. Ensure the container

is tightly sealed. 4. If microbial

contamination is suspected,

perform appropriate testing

and discard the solution if

necessary.

Appearance of color or

turbidity in a previously clear

and colorless solution.

1. Chemical degradation and

formation of colored

byproducts. 2. Microbial

growth. 3. Contamination from

the storage container.

1. Discard the solution. 2.

Review storage conditions and

container compatibility. 3.

Prepare a fresh solution using

high-purity sodium lactate and

sterile, high-quality water.

Inconsistent experimental

results using the sodium

lactate solution.

1. Degradation of the sodium

lactate, leading to a lower

effective concentration. 2.

Presence of interfering

degradation products.

1. Quantify the sodium lactate

concentration using a validated

analytical method such as

HPLC or titration. 2. Analyze

for the presence of potential

impurities or degradation

products. 3. Use a fresh,

quality-controlled batch of

sodium lactate solution for your

experiments.

Precipitate formation in the

solution.

1. Change in temperature

affecting solubility. 2. Reaction

with contaminants or

leachables from the container.

3. Formation of insoluble

degradation products.

1. Gently warm the solution to

see if the precipitate

redissolves. 2. If the precipitate

remains, it is likely a sign of

contamination or significant

degradation, and the solution

should be discarded. 3. Ensure

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.researchgate.net/publication/305459775_Kinetic_Analysis_of_Sodium_Lactate_Synthesis_from_Glycerol_in_Alkaline_Aqueous_Solution_at_High_Temperature_and_Prediction_of_Optimum_Conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the use of appropriate and

clean storage containers.

Data on Stability
Quantitative data on the degradation of pure sodium lactate solutions under various long-term

storage conditions is limited in publicly available literature. However, an accelerated stability

study of a pharmaceutical infusion solution containing sodium lactate, sorbitol, and sodium

chloride showed no significant changes in organoleptic properties or pH over 6 months.[2] In

another study on lactate stability in uncentrifuged blood collection tubes containing sodium

fluoride/potassium oxalate, lactate levels showed only minor increases over 48 hours at room

temperature.[14]

Parameter Condition Observation Reference

pH and Organoleptic

Properties

Accelerated stability

testing (6 months) of

an infusion solution

No significant

variations observed
[2]

Lactate Concentration

Unspun NaF/KOx

blood collection tubes

at room temperature

Incremental increase

at an average rate of

0.0035 mmol/L/h over

48 hours

[14]

Shelf Life
Original, unopened

containers at 5-30°C
2 years [1]

Storage of Prepared

Solutions
-80°C

Potentially stable for 1

year (not validated)
[2]

Storage of Prepared

Solutions
-20°C

Potentially stable for 1

month (not validated)
[2]

Experimental Protocols
Protocol 1: Quantification of Sodium Lactate by High-
Performance Liquid Chromatography (HPLC)
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This method is suitable for determining the concentration of sodium lactate in aqueous

solutions.

Principle: Reversed-phase HPLC separates sodium lactate from other non-polar impurities,

and ion-exclusion chromatography can be used for simultaneous analysis with other

components. Detection is typically achieved using a UV detector at a low wavelength.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) with a UV detector

Analytical column: Shim-pack SRC-102(H) ion exclusion column (7.9 mm × 300 mm, 7 μm)

or a suitable C18 column.[2]

Reagents:

Mobile Phase: 0.1% phosphoric acid in HPLC-grade water.[2]

Standard Solution: A solution of known concentration of sodium lactate reference standard

in HPLC-grade water.

Sample Solution: Dilute the sodium lactate solution to be tested with HPLC-grade water to

fall within the linear range of the assay.

Procedure:

Prepare the mobile phase, standard solutions, and sample solutions.

Set up the HPLC system with the following parameters (example):

Flow rate: 0.6 mL/min[2]

Column temperature: 40°C[2]

Injection volume: 10 µL[2]

Detection wavelength: 200 nm[2]
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Inject the standard solutions to establish a calibration curve.

Inject the sample solutions.

Quantify the sodium lactate concentration in the samples by comparing the peak area with

the calibration curve.

Protocol 2: Assay of Sodium Lactate by Titration
(Modified Metrohm Method)
This method provides a cost-effective way to determine the total lactate content.

Principle: The lactate, as the salt of a weak acid, is titrated with a strong acid.

Instrumentation:

OMNIS Advanced Titrator with a magnetic stirrer or equivalent potentiometric titrator.[1]

dEcotrode Plus digital pH electrode or a similar pH electrode.[1]

Reagents:

Solvent: 1:1 mixture of acetone and water.[1]

Titrant: 0.1 mol/L hydrochloric acid (HCl).[1]

Procedure:

Accurately weigh a sample equivalent to 300 mg of sodium lactate.

Dissolve the sample in the 1:1 acetone/water mixture.

Titrate the sample directly with 0.1 mol/L HCl solution until after the first equivalence point is

reached.

The content of sodium lactate is calculated from the volume of titrant consumed.
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Caption: Potential degradation pathways of sodium lactate under various stress conditions.
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Caption: Troubleshooting workflow for investigating issues with sodium lactate solutions.
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Caption: General experimental workflow for assessing the stability of sodium lactate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8269991#degradation-of-sodium-lactate-in-long-
term-stored-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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